Cas no 2227824-55-5 ((2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol)

• Product Name: (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol
• CAS No: 2227824-55-5
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 6355174
• PubChem ID: 165710474
• Update Time: 2025-10-23

(2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol
• 2227824-55-5
• EN300-1819797

• Inchi： 1S/C11H15FO/c1-8-7-11(12)6-5-10(8)4-3-9(2)13/h5-7,9,13H,3-4H2,1-2H3/t9-/m1/s1
• InChI Key： MEXRGCNRLZFUDF-SECBINFHSA-N
• SMILES： FC1C=CC(=C(C)C=1)CC[C@@H](C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol (CAS No. 2227824-55-5)

(2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol (CAS No. 2227824-55-5) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a fluorinated aromatic ring and a hydroxyl group attached to a butane chain, making it a valuable intermediate in the synthesis of bioactive molecules. Its stereospecific configuration (2R) further enhances its relevance in enantioselective reactions, a hot topic in modern drug development.

In recent years, the demand for fluorinated compounds like (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how such compounds can be leveraged in the design of next-generation therapeutics, especially for targeting central nervous system (CNS) disorders and inflammatory diseases. The 4-fluoro-2-methylphenyl moiety is known to interact with specific enzyme systems, making it a focal point for studies on enzyme inhibition and receptor modulation.

The synthesis of (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol often involves asymmetric hydrogenation or chiral resolution techniques, which align with the growing trend toward green chemistry and sustainable manufacturing. These methods minimize waste and improve efficiency, addressing concerns raised by environmental regulations and the pharmaceutical industry's push for eco-friendly processes. Additionally, the compound's high purity and optical activity make it a candidate for quality control standards in API (Active Pharmaceutical Ingredient) production.

From a commercial perspective, (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol is often searched alongside terms like "chiral building blocks", "fluorinated intermediates", and "pharmaceutical synthesis". These keywords reflect the compound's utility in drug discovery and medicinal chemistry. Its CAS No. 2227824-55-5 is frequently referenced in patent literature, underscoring its role in proprietary formulations. As the industry shifts toward personalized medicine, the demand for enantiomerically pure compounds like this one is expected to rise.

In summary, (2R)-4-(4-fluoro-2-methylphenyl)butan-2-ol (CAS No. 2227824-55-5) represents a critical intersection of chiral chemistry, fluorination technology, and pharmaceutical innovation. Its applications span from preclinical research to large-scale synthesis, making it a compound of enduring interest to scientists and manufacturers alike. As research continues to uncover new uses for this molecule, its prominence in the chemical and life sciences sectors is likely to grow.